Cas no 1805298-83-2 (4-(Difluoromethyl)-3-nitropyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-3-nitropyridine-2-methanol
• CAS No: 1805298-83-2
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4846699
• Update Time: 2025-07-17

4-(Difluoromethyl)-3-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-nitropyridine-2-methanol

• Inchi： 1S/C7H6F2N2O3/c8-7(9)4-1-2-10-5(3-12)6(4)11(13)14/h1-2,7,12H,3H2
• InChI Key： SQEXJMITMRCTFF-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(CO)C=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 204.035
• Monoisotopic Mass: 204.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9

Additional information on 4-(Difluoromethyl)-3-nitropyridine-2-methanol

4-(Difluoromethyl)-3-nitropyridine-2-methanol (CAS No. 1805298-83-2): A Comprehensive Overview

4-(Difluoromethyl)-3-nitropyridine-2-methanol (CAS No. 1805298-83-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-(Difluoromethyl)-3-nitropyridine-2-methanol.

Chemical Structure and Properties

4-(Difluoromethyl)-3-nitropyridine-2-methanol is a pyridine derivative with a difluoromethyl group and a nitro group as key substituents. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it a valuable moiety in drug design. The nitro group, on the other hand, can undergo reduction to form amino groups, which can modulate biological activity and reactivity.

The molecular formula of 4-(Difluoromethyl)-3-nitropyridine-2-methanol is C₉H₇F₂N₂O₃, with a molecular weight of approximately 217.15 g/mol. The compound is typically obtained as a white solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but has limited solubility in water.

Synthesis Methods

The synthesis of 4-(Difluoromethyl)-3-nitropyridine-2-methanol has been reported using various approaches, each with its own advantages and limitations. One common method involves the reaction of 3-nitropyridine-2-carbaldehyde with difluoromethyl iodide in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the difluoromethylated intermediate. Subsequent reduction of the aldehyde group using sodium borohydride yields the desired product.

An alternative synthetic route involves the use of transition metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group onto the pyridine ring. This method offers high regioselectivity and functional group tolerance, making it suitable for large-scale synthesis.

Biological Activities and Applications

4-(Difluoromethyl)-3-nitropyridine-2-methanol has been studied for its potential biological activities, particularly in the context of enzyme inhibition and anti-inflammatory effects. Recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. Specifically, it has been found to inhibit cyclin-dependent kinases (CDKs) and glycogen synthase kinase 3 (GSK-3), both of which are implicated in various diseases including cancer and neurodegenerative disorders.

In addition to its kinase inhibitory properties, 4-(Difluoromethyl)-3-nitropyridine-2-methanol has demonstrated anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that this compound could be a promising lead for the development of new anti-inflammatory drugs.

Clinical Relevance and Future Directions

The potential therapeutic applications of 4-(Difluoromethyl)-3-nitropyridine-2-methanol have sparked interest among researchers and pharmaceutical companies alike. Preclinical studies have shown promising results in animal models of cancer and inflammatory diseases, paving the way for further clinical evaluation.

Ongoing clinical trials are currently investigating the safety and efficacy of this compound in human subjects. Preliminary data indicate that it is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. However, more extensive studies are needed to fully assess its therapeutic potential and identify any potential side effects.

In conclusion, 4-(Difluoromethyl)-3-nitropyridine-2-methanol (CAS No. 1805298-83-2) represents an exciting molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge.